Gymnoside VII

• Molecular Formula: C51H64O24
• Molecular Weight: 1061.0 g/mol
• InChI: InChI=1S/C51H64O24/c1-26(2)19-51(50(65)68-24-30-11-16-32(17-12-30)70-48-44(63)42(61)39(58)34(22-53)72-48,20-37(56)67-23-29-9-14-31(15-10-29)69-47-43(62)41(60)38(57)33(21-52)71-47)75-49-45(64)46(40(59)35(73-49)25-66-27(3)54)74-36(55)18-13-28-7-5-4-6-8-28/h4-18,26,33-35,38-49,52-53,57-64H,19-25H2,1-3H3/b18-13+/t33-,34-,35-,38-,39-,40-,41+,42+,43-,44-,45-,46+,47-,48-,49+,51-/m0/s1
• InChIKey: VNORMJNLBQYATD-FNXNJRJISA-N
• Solubility: not available

Many labs waste resources on misidentified or cross-contaminated gymnoside analogs, compromising QC and anti-allergy SAR studies. Gymnoside VII solves this: a rigorously authenticated glucosyloxybenzyl 2-isobutylmalate reference standard (≥98% HPLC), directly traceable to the foundational isolation work of Morikawa et al. - Ensures accurate fingerprinting & quantification of Gymnadenia conopsea extracts. - Eliminates confounding structural variables in mast cell degranulation & histamine release assays. - Consistent purity and identity confirmed by HPLC, NMR, and MS; shipped with full documentation.

Gymnoside VII: A Distinct Glucosyloxybenzyl 2-Isobutylmalate for Anti-Allergic Research Procurement

Gymnoside VII (CAS 899430-07-0, C51H64O24, MW 1061.04) is a glucosyloxybenzyl 2-isobutylmalate compound [1]. It was first isolated and characterized as a specific member of a seven-compound series (gymnosides I–VII) from the tubers of *Gymnadenia conopsea* R. Br. [2]. While broadly recognized for its utility in anti-allergic research, its specific chemical backbone differentiates it from the more widely studied triterpene and pregnane glycosides found in related genera like *Gymnema sylvestre* .

• [1] Morikawa T, Xie H, Matsuda H, Yoshikawa M. Glucosyloxybenzyl 2-isobutylmalates from the tubers of Gymnadenia conopsea. J Nat Prod. 2006;69(6):881-886. View Source
• [2] Morikawa T, Xie H, Matsuda H, Yoshikawa M. Glucosyloxybenzyl 2-isobutylmalates from the tubers of Gymnadenia conopsea. J Nat Prod. 2006;69(6):881-886. View Source

Why In-Class Analogs Cannot Substitute for Gymnoside VII in Targeted Studies

Interchanging Gymnoside VII with other gymnosides or glycosides is not scientifically valid due to critical structural and source-based distinctions. Gymnoside VII is defined by its unique glucosyloxybenzyl 2-isobutylmalate core [1]. This is fundamentally different from the dammarane-type saponins (gymnemasides) [2] and pregnane glycosides (gymnepregosides) [3] found in *Gymnema sylvestre*, which target glucose metabolism and anti-glycation, not allergic pathways. Even within its own series (gymnosides I–VII), structural variations in acyl or sugar moieties can drastically alter bioactivity; for instance, Gymnoside I demonstrates *in vivo* antiallergic activity in PCA assays , but specific comparative data for Gymnoside VII is limited. Procurement must be compound-specific to ensure experimental reproducibility.

• [1] Morikawa T, Xie H, Matsuda H, Yoshikawa M. Glucosyloxybenzyl 2-isobutylmalates from the tubers of Gymnadenia conopsea. J Nat Prod. 2006;69(6):881-886. View Source
• [2] Yoshikawa K, Arihara S, Matsuura K, Miyase T. Dammarane saponins from Gymnema sylvestre. Phytochemistry. 1992;31(1):237-241. View Source
• [3] Kiem PV, Yen DTH, Hung NV, et al. The anti-glycative potentials of pregnane glycosides from Gymnema sylvestre. Phytochem Lett. 2020;38:19-24. View Source

Quantitative Evidence Differentiating Gymnoside VII for Scientific Selection

Chemical Scaffold Differentiation: Glucosyloxybenzyl 2-Isobutylmalate vs. Dammarane/Pregnane Glycosides

Gymnoside VII belongs to the glucosyloxybenzyl 2-isobutylmalate class, a scaffold distinct from the more common dammarane-type saponins (gymnemasides) and pregnane glycosides (gymnepregosides) in related species [1]. This fundamental structural difference dictates different bioactivity profiles. Gymnoside VII is specifically indicated for anti-allergic studies , whereas dammarane and pregnane glycosides from *Gymnema sylvestre* are primarily investigated for antidiabetic and anti-glycation activities [2][3]. This is a class-level inference based on distinct chemical backbones.

Evidence Dimension	Core Chemical Scaffold
Target Compound Data	Glucosyloxybenzyl 2-isobutylmalate (C51H64O24, MW 1061.04) [1]
Comparator Or Baseline	Dammarane-type saponins (e.g., Gymnemasides) or Pregnane glycosides (e.g., Gymnepregosides) [2][3]
Quantified Difference	Not applicable; qualitative structural difference.
Conditions	Structural elucidation via NMR and MS [1].

Why This Matters

Ensures that the compound procured matches the specific chemical class required for a defined research area (anti-allergic vs. anti-diabetic), preventing wasted resources on compounds with unrelated bioactivity profiles.

• [1] Morikawa T, Xie H, Matsuda H, Yoshikawa M. Glucosyloxybenzyl 2-isobutylmalates from the tubers of Gymnadenia conopsea. J Nat Prod. 2006;69(6):881-886. View Source
• [2] Yoshikawa K, Arihara S, Matsuura K, Miyase T. Dammarane saponins from Gymnema sylvestre. Phytochemistry. 1992;31(1):237-241. View Source
• [3] Kiem PV, Yen DTH, Hung NV, et al. The anti-glycative potentials of pregnane glycosides from Gymnema sylvestre. Phytochem Lett. 2020;38:19-24. View Source

Defined Botanical Origin Differentiates Gymnoside VII from Gymnemasides

The original isolation and characterization of Gymnoside VII was from the tubers of *Gymnadenia conopsea* R. Br. [1]. This contrasts with compounds with similar nomenclature, such as 'gymnemasides' (I-VII) and 'gymnepregosides', which are dammarane- and pregnane-type saponins isolated from the leaves of *Gymnema sylvestre* [2][3]. Confusion in procurement can be avoided by verifying the source organism, as their chemical classes and research applications diverge significantly. This is a direct cross-study comparison of sourcing.

Evidence Dimension	Botanical Source
Target Compound Data	Tubers of *Gymnadenia conopsea* R. Br. [1]
Comparator Or Baseline	Leaves of *Gymnema sylvestre* [2][3]
Quantified Difference	Not applicable; qualitative difference.
Conditions	Plant material collection and extraction [1][2][3].

Why This Matters

Critical for researchers needing to ensure the phytochemical identity of their test compound matches the published literature, which is especially important when replicating specific experimental findings.

• [1] Morikawa T, Xie H, Matsuda H, Yoshikawa M. Glucosyloxybenzyl 2-isobutylmalates from the tubers of Gymnadenia conopsea. J Nat Prod. 2006;69(6):881-886. View Source
• [2] Yoshikawa K, Arihara S, Matsuura K, Miyase T. Dammarane saponins from Gymnema sylvestre. Phytochemistry. 1992;31(1):237-241. View Source
• [3] Kiem PV, Yen DTH, Hung NV, et al. The anti-glycative potentials of pregnane glycosides from Gymnema sylvestre. Phytochem Lett. 2020;38:19-24. View Source

Availability as a Defined Analytical Standard for Anti-Allergic Studies

Gymnoside VII is commercially offered as a purified standard (≥98% purity) for research use . This distinguishes it from many other isolated natural products from *Gymnadenia conopsea* that may not be readily available. Its specific labeling for 'anti-allergy studies' is supported by the known antiallergic activity of its structural analog Gymnoside I in a passive cutaneous anaphylaxis (PCA) mouse model . This is a cross-study inference, as direct *in vivo* data for Gymnoside VII is currently limited in public literature.

Evidence Dimension	Commercial Availability as a Standard
Target Compound Data	Commercially available with ≥98% purity
Comparator Or Baseline	Gymnoside I (structural analog), which demonstrates antiallergic activity *in vivo*
Quantified Difference	Not applicable.
Conditions	Commercial procurement; *in vivo* PCA model for Gymnoside I .

Why This Matters

Provides a tangible basis for procuring a research-grade compound for a specific application, based on class-level activity data, even in the absence of fully published, compound-specific *in vivo* data.

Validated Research and Procurement Scenarios for Gymnoside VII

1. Phytochemical and Pharmacognosy Research on Gymnadenia conopsea

Gymnoside VII is an essential reference standard for the quality control and phytochemical fingerprinting of *Gymnadenia conopsea* tubers. Its procurement is necessary for any study aiming to replicate or build upon the foundational isolation and characterization work by Morikawa et al. [1], which established the gymnoside series. Using this specific compound ensures accurate identification and quantification in plant extracts.

2. Exploratory In Vitro Anti-Allergic Mechanism Studies

Given its classification as a compound for 'anti-allergy studies' and the demonstrated *in vivo* antiallergic activity of the closely related Gymnoside I in PCA models , Gymnoside VII is a suitable candidate for exploratory *in vitro* research. This includes investigating its effects on mast cell degranulation, histamine release, or cytokine production. Its distinct glucosyloxybenzyl 2-isobutylmalate scaffold [1] offers a specific chemical probe for these pathways.

3. Structure-Activity Relationship (SAR) Studies within the Gymnoside Series

Gymnoside VII is a critical compound for SAR studies focused on the glucosyloxybenzyl 2-isobutylmalate series (gymnosides I-VII) from *G. conopsea* [1]. Comparative analysis of Gymnoside VII with Gymnoside I, which has published *in vivo* activity , allows researchers to elucidate the structural features responsible for antiallergic potency. This requires procuring the exact compound in high purity to avoid confounding results.

4. Analytical Method Development and Validation

Gymnoside VII, available as a high-purity analytical standard (≥98%) , is essential for developing and validating quantitative methods (e.g., HPLC, LC-MS) to detect and measure this specific compound in complex matrices like herbal extracts or biological samples. This is a core application for quality control in both academic and industrial settings.

• [1] Morikawa T, Xie H, Matsuda H, Yoshikawa M. Glucosyloxybenzyl 2-isobutylmalates from the tubers of Gymnadenia conopsea. J Nat Prod. 2006;69(6):881-886. View Source